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The table below summarizes the findings from a study on C57BL/6J male mice, which compared the effects

of various PDE inhibitors on ethanol intake and preference [1].

CAS No.: 189940-24-7

Compound Focus: Mesopram

Get Quote

Effect on Effect on
Ethanol Ethanol Effect in Limited Duration of

Drug Name .

Intake (24-h  Preference Access Test Action
test) (24-h test)

Mesopram Reduced Reduced Reduced Long-lasting
consumption & total  (effect seen
fluid intake; after 18h)
preference not
changed

Rolipram Reduced Reduced Reduced Short-acting
consumption & total  (effect seen
fluid intake; only after first
preference not 6h)
changed
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Drug Name

Piclamilast

CDP840

Propentofylline

Vinpocetine

Olprinone

Milrinone

Zaprinast

PDE
Target

PDE4

PDE4

Non-
specific

PDE1

PDE3

PDES3

PDES

Effect on
Ethanol
Intake (24-h
test)

Reduced

Reduced

No effect

No effect

No effect

No effect

No effect

Effect on
Ethanol
Preference
(24-h test)

Reduced

Reduced

No effect

No effect

No effect

No effect

No effect

Effect in Limited
Access Test

Reduced
consumption & total
fluid intake;
preference not
changed

Reduced
consumption and
preference; total
fluid intake not
altered

Not applicable

Not applicable

Not applicable

Not applicable

Not applicable

Experimental Protocols from Key Studies

The data in the table above is based on the following methodologies [1]:

Duration of
Action

Short-acting
(effect seen
only after first
6h)

Short-acting
(effect seen
only after first
6h)

Not applicable

Not applicable

Not applicable

Not applicable

Not applicable

¢ Animal Model: The study used male C57BL/6J mice, a common model for ethanol consumption

research.

¢ Ethanol Consumption Tests:
o 24-hour two-bottle choice: Mice had continuous access to two bottles, one with water and
one with 15% ethanol, for 24 hours. Intake and preference were measured.
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o Limited access (Drinking-in-the-dark): Mice were given 3-hour access to ethanol, typically at
the start of their dark cycle, to model binge-like drinking.
¢ Drug Administration: Mesopram was administered orally (p.o.) at a dose of 5 mg/kg, 30-60 minutes
before the drinking experiments. Doses for other compounds were selected based on published data
showing anti-inflammatory activity in vivo.
o Data Analysis: After a stable baseline of ethanol consumption was established, the effects of the
drugs were measured and compared to control (saline) injections.

The PDEA4 Inhibition Signaling Pathway

The therapeutic effect of Mesopram is attributed to its inhibition of the PDE4 enzyme. The following
diagram illustrates the core signaling pathway affected by PDE4 inhibition, which is consistent with the

mechanism described for this drug class [1] [2].
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Intracellular signaling cascade triggered by PDE4 inhibition. Created for research purposes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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